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Cat. No.: B1669585

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enhancer of zeste homolog 2 (EZH2) is a histone methyltransferase and the catalytic subunit
of the Polycomb Repressive Complex 2 (PRC2).[1] EZH2 plays a crucial role in epigenetic
regulation by catalyzing the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark
associated with transcriptional repression.[1] Dysregulation of EZH2 activity is implicated in the
pathogenesis of various cancers, making it an attractive therapeutic target. CPI-905 is a potent
and selective inhibitor of EZH2. This application note provides a detailed protocol for validating
the inhibitory activity of CPI-905 on EZH2 using Western blot analysis. The primary method of
validation is to assess the level of the downstream epigenetic mark, H3K27me3, as a direct
readout of EZH2 enzymatic activity. A decrease in H3K27me3 levels upon treatment with CPI-
905 indicates successful target engagement and inhibition.

Principle

The Western blot protocol described here enables the detection and semi-quantification of total
EZH2 and H3K27me3 protein levels in cell lysates. Following treatment of cells with CPI-905 or
a vehicle control, total protein is extracted, separated by size via SDS-PAGE, and transferred to
a membrane. The membrane is then probed with specific primary antibodies against EZH2 and
H3K27me3. A loading control, such as 3-actin or Histone H3, is used to normalize for protein
loading variability.[2] A significant reduction in the H3K27me3 signal in CPI-905-treated cells
compared to control cells confirms the inhibitory effect of the compound on EZH2 activity.
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Experimental Workflow

The overall experimental workflow for validating EZH2 inhibition by CPI-905 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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